Cas no 28691-46-5 (6-amino-1,2-benzoxazole-3-carboxylic Acid)

• Product Name: 6-amino-1,2-benzoxazole-3-carboxylic Acid
• CAS No: 28691-46-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 1435671
• PubChem ID: 83816740
• Update Time: 2025-04-20

6-amino-1,2-benzoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,2-benzoxazole-3-carboxylic Acid
• as-Triazine-5-carboxamide, 6-amino-, hydrazone (8CI)
• 6-amino-benz[d]isoxazole-3-carboxylic acid
• 6-Amino-asymm.-triazin-5-carbonsaeureamidrazon
• 6-amino-N-ethyl-[1,2,4]triazine-5-carbohydrazonic acid amide
• 6-Amino-benz[d]isoxazol-3-carbonsaeure
• 6-Amino-3-carboxybenzisoxazol
• 6-amino-benzo[d]isoxazole-3-carboxylic acid
• as-Triazine-5-carboxamide, 6-amino-, hydrazone (8CI); 6-amino-benz[d]isoxazole-3-carboxylic acid; 6-Amino-asymm.-triazin-5-carbonsaeureamidrazon; 6-amino-N-ethyl-[1,2,4]triazine-5-carbohydrazonic acid amide; 6-Amino-benz[d]isoxazol-3-carbonsaeure; 6-Amino-3-carboxybenzisoxazol; 6-amino-benzo[d]isoxazole-3-carboxylic acid;
• 6-Aminobenzo[d]isoxazole-3-carboxylic acid
• 6-Aminobenzo[d]isoxazole-3-carboxylicacid
• A924621
• 28691-46-5
• SCHEMBL17442847

• Inchi： 1S/C8H6N2O3/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,9H2,(H,11,12)
• InChI Key： IHGYQPFVLLGJAW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.4Ų